Cas no 1396870-19-1 (1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol)

• Product Name: 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• CAS No: 1396870-19-1
• MF: C₁₇H₂₂N₂O₄S
• MW: 350.432583332062
• CID: 6348360
• PubChem ID: 71783527
• Update Time: 2025-05-21

1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol
• 1-(furan-2-yl)-2-[4-(4-methylphenyl)sulfonylpiperazin-1-yl]ethanol
• 1-(furan-2-yl)-2-(4-tosylpiperazin-1-yl)ethanol
• 1-(furan-2-yl)-2-[4-(4-methylbenzenesulfonyl)piperazin-1-yl]ethan-1-ol
• F6031-2112
• AKOS024529517
• 1396870-19-1

• Inchi： 1S/C17H22N2O4S/c1-14-4-6-15(7-5-14)24(21,22)19-10-8-18(9-11-19)13-16(20)17-3-2-12-23-17/h2-7,12,16,20H,8-11,13H2,1H3
• InChI Key： YUTMPQZIYGQWRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(CC(C2=CC=CO2)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 350.13002836g/mol
• Monoisotopic Mass: 350.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol

Research Brief on 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 1396870-19-1)

Recent studies on the compound 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol (CAS: 1396870-19-1) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of investigation for its pharmacological properties and therapeutic applications. The furan and piperazine moieties in its structure suggest potential interactions with biological targets, making it a molecule of interest for drug discovery and development.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol. The study employed a multi-step synthetic route to achieve high purity and yield of the compound. Subsequent in vitro assays demonstrated its activity against a panel of cancer cell lines, with notable potency in inhibiting cell proliferation. Mechanistic studies suggested that the compound may act through the modulation of key signaling pathways involved in cell cycle regulation.

Another significant finding comes from a preclinical investigation focusing on the compound's pharmacokinetic properties. The study, conducted in rodent models, revealed favorable absorption and distribution profiles, with moderate plasma protein binding and acceptable metabolic stability. These findings support the potential for further development of this compound as a therapeutic agent, pending additional toxicological and efficacy studies.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol with potential target proteins. These simulations suggest that the compound may exhibit selectivity for certain enzyme families, which could be leveraged for targeted therapy in diseases such as cancer and inflammatory disorders.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its pharmacological profile while maintaining its therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(furan-2-yl)-2-4-(4-methylbenzenesulfonyl)piperazin-1-ylethan-1-ol represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a valuable scaffold for further investigation. Future studies will be critical in elucidating its full therapeutic potential and addressing any limitations in its development.